Cas no 78835-09-3 (6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo)

6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo structure
78835-09-3 structure
Product Name:6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo
CAS No:78835-09-3
MF:C30H48O4
MW:472.699729919434
CID:578267
Update Time:2024-03-01

6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo Chemical and Physical Properties

Names and Identifiers

    • 24,25,26-Trinoroleanane-3,21-dione,6,27-dihydroxy-5,9,13-trimethyl-, (4b,5b,8a,9b,10a,13a,14b)- (9CI)
    • 6β,27-Dihydroxy-D:A-friedooleanane-3,21-dione
    • D:A-Friedooleanane-3,21-dione,6,26-dihydroxy-, (6b)-
    • Kokzeylanonol
    • CID 102117204
    • 6,26-Dihydroxy-3-friedelanone; 6β-form, 21-Oxo
    • Inchi: 1S/C30H48O4/c1-18-19(32)8-9-20-27(5)11-13-30(17-31)22-15-25(2,3)24(34)16-26(22,4)10-12-28(30,6)21(27)14-23(33)29(18,20)7/h18,20-23,31,33H,8-17H2,1-7H3/t18-,20-,21-,22+,23+,26-,27-,28+,29+,30+/m0/s1
    • InChI Key: MYEKPJNJCNGCKS-QQDLNCHVSA-N
    • SMILES: O[C@@H]1C[C@H]2[C@@](C)(CC[C@@]3(CO)[C@@H]4CC(C)(C)C(C[C@]4(C)CC[C@@]32C)=O)[C@@H]2CCC([C@H](C)[C@]21C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 1
  • Complexity: 910
  • Topological Polar Surface Area: 74.6

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